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Compound of Interest

Compound Name:
4-(Hydroxymethyl)furan-2-

carboxylic acid

CAS No.: 736182-84-6

Cat. No.: B1627439

Get Quote

5-Hydroxymethylfurfural (HMF), a key furan derivative, occupies a unique position at the

intersection of food science, renewable chemistry, and toxicology. Formed from the dehydration

of hexose sugars during the Maillard reaction or caramelization, HMF is ubiquitous in

processed, sugar-containing foods.[1][2] Its presence in everything from coffee and dried fruit

to parenteral solutions makes understanding its toxicological profile a matter of public health.[2]

[3] For researchers, particularly in drug development, HMF and its derivatives represent both

potential scaffolds for new chemical entities and contaminants whose toxicological implications

must be thoroughly understood. This guide provides a comprehensive analysis of the toxicity of

HMF, its mechanisms of action, and a framework for its safe handling and experimental

evaluation.

Comprehensive Toxicity Profile
The toxicological profile of HMF is characterized by low acute toxicity but raises concerns

regarding genotoxicity, primarily through its metabolic activation.
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HMF exhibits very low acute toxicity.[1] Oral LD50 values have been established in rodent

models, demonstrating a low potential for acute harm from a single exposure.

Species Route LD50 Value Key Observations

Rat Oral 2,500 - 3,100 mg/kg

Behavioral effects

such as convulsions

were noted at high

doses.[1][4]

Mouse Oral 1,910 mg/kg -

Subchronic studies provide further insight into the effects of repeated exposure. In a 40-week

study, rats administered 250 mg/kg of HMF daily showed no significant differences in weight

gain, food consumption, or organ histology compared to control groups.[1] However, other

studies have identified a No-Observed-Adverse-Effect Level (NOAEL) in the range of 80–100

mg/kg body weight per day, with effects such as minor cytoplasmic changes in the kidneys

observed at higher doses.[1]

Irritation and Sensitization
HMF is classified as an irritant to the skin, eyes, and respiratory system.[4][5]

Skin Irritation: Causes skin irritation, which may manifest as redness and pain.[4][5]

Eye Irritation: Causes serious eye irritation, with symptoms including stinging, tearing,

redness, and swelling.[4][5]

Respiratory Irritation: May cause irritation to the respiratory system upon inhalation of mists

or vapors.[5]

Sensitization: Current data indicates that HMF is not expected to be a skin sensitizer.[4][5]

Genotoxicity and Carcinogenicity
The primary toxicological concern surrounding HMF is its potential for genotoxicity. While HMF

itself shows weak genotoxic activity, its metabolite, 5-sulfoxymethylfurfural (SMF), is a reactive

electrophile capable of forming DNA adducts.[2]
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In Vitro Studies: Genotoxicity has been observed in some in vitro assays, particularly when

metabolic activation systems that facilitate the formation of SMF are present.[1]

In Vivo Studies: In vivo genotoxicity tests have largely been negative.[1] For instance, HMF

did not induce micronuclei in the peripheral blood cells of mice after 90 days of

administration.[1]

Carcinogenicity: The International Agency for Research on Cancer (IARC) and the National

Toxicology Program (NTP) have not listed HMF as a carcinogen.[4] Long-term

carcinogenicity studies in rodents did not find evidence of tumor induction, with the exception

of liver adenomas in female mice, the relevance of which to humans is considered doubtful.

[1]

Mechanism of Toxicity: The Bioactivation Pathway
The toxicity of HMF is intrinsically linked to its metabolic fate.[6] The key event is the

bioactivation of HMF to the more reactive and genotoxic compound, 5-sulfoxymethylfurfural

(SMF). This transformation is catalyzed by sulfotransferases (SULTs), enzymes present in the

liver and other tissues.[2] SMF is an electrophilic intermediate that can covalently bind to

cellular macromolecules like DNA, leading to the formation of adducts and potentially initiating

mutagenic events.[2]
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Metabolic activation pathway of 5-Hydroxymethylfurfural (HMF).

Safety Data Sheet (SDS) Synopsis for Laboratory
Use
This section synthesizes key safety information from multiple sources to provide a practical

guide for handling HMF in a research setting.
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Section Summary of Key Information

1. Hazards Identification

GHS Classification: Skin Irritation (Category 2),

Serious Eye Irritation (Category 2A), Specific

Target Organ Toxicity - Single Exposure

(Category 3, Respiratory System), Harmful to

Aquatic Life (Category 3).[4] Signal Word:

Warning.[5] Hazard Statements: H315 Causes

skin irritation. H319 Causes serious eye

irritation. H335 May cause respiratory irritation.

H402 Harmful to aquatic life.[4][5]

2. First-Aid Measures

Inhalation: Move person to fresh air. If breathing

is difficult, give oxygen.[7] Skin Contact: Take off

contaminated clothing immediately. Rinse skin

with plenty of water/shower.[5] Eye Contact:

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If irritation persists, get

medical attention.[5] Ingestion: Make victim

drink water (two glasses at most). Consult a

physician.

3. Handling and Storage

Handling: Wash hands thoroughly after

handling. Use only in a well-ventilated area.

Avoid breathing mist or vapor. Avoid contact

with skin, eyes, and clothing.[5] Storage: Store

in a cool, dry, well-ventilated place. Keep

container tightly closed. Store locked up. Protect

from light.[5]

4. Exposure Controls / Personal Protection Engineering Controls: Use local exhaust

ventilation to ensure exposure levels are

maintained below limits.[8] Eyewash stations

and safety showers should be available.[9]

Personal Protective Equipment (PPE): *

Eye/Face Protection: Wear safety glasses with

side-shields or chemical goggles.[5] * Skin

Protection: Wear protective gloves (e.g., nitrile
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rubber) and lab coat.[5] * Respiratory Protection:

If ventilation is inadequate, use a NIOSH-

approved respirator.

Experimental Protocol: In Vitro Cytotoxicity
Assessment of HMF via MTT Assay
This protocol provides a robust method for evaluating the cytotoxic potential of HMF on a given

cell line. The MTT assay is a colorimetric method that measures cell metabolic activity, which

serves as an indicator of cell viability.[10]

Principle
Viable cells with active metabolism convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product. The amount of

formazan produced is directly proportional to the number of living cells.[10]

Materials
Target cell line (e.g., HepG2 human liver cancer cells)

Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

5-Hydroxymethylfurfural (HMF)

MTT solution (5 mg/mL in sterile PBS)

Dimethyl sulfoxide (DMSO)

Sterile 96-well plates

Humidified incubator (37°C, 5% CO2)

Microplate reader (absorbance at 570 nm)

Step-by-Step Methodology
Cell Seeding:
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Harvest and count cells.

Seed cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well in 100 µL

of medium).

Incubate overnight (16-24 hours) to allow for cell attachment.[11]

Compound Treatment:

Prepare a stock solution of HMF in complete culture medium.

Perform serial dilutions to create a range of desired concentrations (e.g., 0.1 µM to 10

mM).

Carefully remove the old medium from the wells.

Add 100 µL of the HMF dilutions to the respective wells.

Include control wells:

Negative Control: Untreated cells (medium only).

Vehicle Control: Cells treated with the highest concentration of the solvent used for

HMF, if applicable.

Blank: Medium only (no cells).[11]

Incubation:

Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified

incubator.[11]

MTT Assay:

After incubation, add 10 µL of MTT solution to each well.

Incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.[11]

Carefully remove the medium containing MTT.
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Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Shake the plate gently for 15 minutes to ensure complete solubilization.[11]

Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Subtract the absorbance of the blank wells from all readings.

Calculate the percentage of cell viability using the formula:

% Viability = (Absorbance of Treated Cells / Absorbance of Negative Control) * 100

Plot the % Viability against the HMF concentration (log scale) to determine the half-

maximal inhibitory concentration (IC50).

General workflow for an in vitro cytotoxicity assay using MTT.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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